Cas no 1209051-90-0 (methyl 5-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate)

• Product Name: methyl 5-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate
• CAS No: 1209051-90-0
• MF: C₁₆H₁₂N₄O₄S
• MW: 356.355881690979
• CID: 5920739
• PubChem ID: 45514642
• Update Time: 2025-07-15

methyl 5-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate
• 2-Furancarboxylic acid, 5-[[[6-(2-furanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]methyl]-, methyl ester
• methyl 5-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)furan-2-carboxylate
• CCG-290742
• 1209051-90-0
• methyl 5-(((6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)methyl)furan-2-carboxylate
• AKOS024654361
• F2507-0768
• methyl 5-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate

• Inchi： 1S/C16H12N4O4S/c1-22-15(21)13-6-4-10(24-13)9-25-16-18-17-14-7-5-11(19-20(14)16)12-3-2-8-23-12/h2-8H,9H2,1H3
• InChI Key： BZIYNWRCEKWASL-UHFFFAOYSA-N
• SMILES： O1C(CSC2N3C(=NN=2)C=CC(C2=CC=CO2)=N3)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 356.05792605g/mol
• Monoisotopic Mass: 356.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: -1.41±0.30(Predicted)

Additional information on methyl 5-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate

Introduction to Methyl 5-({6-(furan-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate (CAS No 1209051-90-0)

Methyl 5-({6-(furan-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate, with the CAS number 1209051-90-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation.

The compound's structure consists of a furan ring linked to a triazolopyridazine core, which is further substituted with a sulfanyl group. This particular arrangement of atoms and functional groups contributes to its distinct chemical properties and reactivity. The furan-2-yl moiety is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and additions, which can be exploited in synthetic chemistry. Additionally, the triazolopyridazine core is a privileged scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. The combination of a furan ring and a triazolopyridazine moiety in Methyl 5-({6-(furan-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate suggests potential applications in the development of new therapeutic agents. Studies have shown that such compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The sulfanyl group attached to the triazolopyridazine core can serve as a hinge binder, interacting with specific residues in target proteins. This interaction can be modulated by further chemical modifications to enhance binding affinity and selectivity. The furan ring also provides additional opportunities for derivatization, allowing chemists to explore a wide range of structural variations.

Recent research has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For instance, derivatives of triazolopyridazines have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier. Similarly, furan-based compounds have shown promise in anticancer therapies due to their ability to inhibit key enzymes involved in cell proliferation.

The synthesis of Methyl 5-({6-(furan-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate involves multiple steps that require careful optimization. The introduction of the sulfanyl group into the triazolopyridazine core is particularly challenging but crucial for achieving the desired biological activity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

In conclusion, Methyl 5-({6-(furan-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylsulfanyl}methyl)furan-2-carboxylate represents an exciting opportunity for medicinal chemists to develop novel therapeutic agents. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications for heterocyclic compounds, this molecule is likely to play a significant role in the future of drug discovery and development.